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Compound of Interest

Compound Name: Gold-198

Cat. No.: B156924 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the properties and applications of Gold-198 (¹⁹⁸Au) in

comparison to other notable gold isotopes, namely Gold-199 (¹⁹⁹Au) and Gold-195m (¹⁹⁵ᵐAu),

within the research and drug development landscape. This document provides a

comprehensive overview of their physical characteristics, production methods, and

experimental applications, with a focus on cancer therapy and medical imaging.

Comparative Analysis of Key Gold Isotopes
The selection of a gold isotope for a specific research application is dictated by its unique

decay characteristics, half-life, and emission properties. The following table summarizes the

key quantitative data for ¹⁹⁸Au, ¹⁹⁹Au, and ¹⁹⁵ᵐAu to facilitate an informed choice for

researchers.
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Property Gold-198 (¹⁹⁸Au) Gold-199 (¹⁹⁹Au) Gold-195m (¹⁹⁵ᵐAu)

Half-Life 2.6946 days[1] 3.139 days[2][3] 30.5 seconds[4][5]

Decay Mode Beta (β⁻)[1] Beta (β⁻)[2]
Isomeric Transition

(IT)[4]

Primary Emissions
Beta particles (β⁻),

Gamma rays (γ)[1]

Beta particles (β⁻),

Gamma rays (γ)[2]
Gamma rays (γ)[6]

Max. Beta Energy 0.961 MeV[1] ~0.452 MeV[2] N/A

Principal Gamma

Energy
0.412 MeV[1]

0.158 MeV, 0.208

MeV
0.262 MeV[6]

Daughter Isotope
Mercury-198 (¹⁹⁸Hg)

(Stable)[1]

Mercury-199 (¹⁹⁹Hg)

(Stable)[2]
Gold-195 (¹⁹⁵Au)

Production Method

Neutron activation of

stable Gold-197

(¹⁹⁷Au)[7][8]

Neutron capture of

Platinum-198 (¹⁹⁸Pt)

[9]

From the decay of

Mercury-195m

(¹⁹⁵ᵐHg)[6]

Gold-198: The Therapeutic Workhorse
Gold-198 is a significant isotope in therapeutic research, primarily due to its beta and gamma

emissions. The beta particles have a tissue penetration range of approximately 4 mm, allowing

for localized tumor destruction with minimal damage to surrounding healthy tissue.[8] Its 2.7-

day half-life is long enough for practical handling and delivery, yet short enough to minimize

long-term radiation exposure.[1]

Production of Gold-198
Gold-198 is typically produced in a nuclear reactor by irradiating a target of stable Gold-197

with thermal neutrons.[7][8]
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Nuclear Reactor

¹⁹⁷Au (stable) Neutron Bombardment ¹⁹⁸Au (radioactive)
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Production of Gold-198 via neutron activation.

Experimental Protocol: Synthesis of Gold-198
Nanoparticles
Radioactive gold nanoparticles (¹⁹⁸AuNPs) are extensively investigated for their potential in

nanobrachytherapy. The following is a detailed protocol for their synthesis.

Materials:

Gold-198 foil

Aqua regia (3:1 mixture of concentrated HCl and HNO₃)

Sodium hydroxide (NaOH) solution (1 M)

Sodium citrate (Na₃C₆H₅O₇) solution (34 mM)

Deionized water

Reflux condenser and three-neck flask

Magnetic stirrer and stir bar

Heating mantle

Procedure:

Dissolution of Gold-198: The radioactive ¹⁹⁸Au foil is dissolved in aqua regia with gentle

heating. This process converts the metallic gold into chloroauric acid (H¹⁹⁸AuCl₄).
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Preparation of H¹⁹⁸AuCl₄ Solution: The resulting solution is repeatedly heated and treated

with hydrochloric acid to remove residual nitric acid, yielding a purified H¹⁹⁸AuCl₄ solution.

Nanoparticle Synthesis:

A dilute solution of H¹⁹⁸AuCl₄ is prepared in a three-neck flask equipped with a reflux

condenser and placed on a heating mantle with a magnetic stirrer.

A small amount of NaOH solution is added.

The solution is brought to a boil with vigorous stirring.

A solution of sodium citrate is rapidly injected into the boiling solution.

Formation and Observation: The solution will undergo a series of color changes, from pale

yellow to gray, then to deep purple, and finally to a wine-red color, indicating the formation of

gold nanoparticles. The reaction is typically complete within 10-15 minutes.

Characterization: The size and morphology of the synthesized ¹⁹⁸AuNPs are characterized

using techniques such as Dynamic Light Scattering (DLS) and Transmission Electron

Microscopy (TEM).
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Workflow for the synthesis of Gold-198 nanoparticles.
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Gold-199 and Gold-195m: Isotopes for Imaging and
Theranostics
While ¹⁹⁸Au is primarily therapeutic, ¹⁹⁹Au and ¹⁹⁵ᵐAu offer significant advantages for

diagnostic imaging and theranostic applications.

Gold-199: A Theranostic Candidate
Gold-199 has a slightly longer half-life than ¹⁹⁸Au (3.14 days) and emits lower energy beta

particles and gamma rays suitable for Single Photon Emission Computed Tomography

(SPECT) imaging.[2] This combination of properties makes it a promising candidate for

theranostics, where a single agent can be used for both diagnosis and therapy.

Production: ¹⁹⁹Au is produced by the neutron irradiation of enriched Platinum-198 (¹⁹⁸Pt) in a

nuclear reactor.[9]

Gold-195m: An Ultra-Short-Lived Imaging Agent
With an extremely short half-life of 30.5 seconds, Gold-195m is ideal for dynamic imaging

studies where rapid sequential scans are necessary, such as in cardiac imaging.[4][5] Its short

half-life minimizes the radiation dose to the patient.

Production: ¹⁹⁵ᵐAu is obtained from a generator system where it is produced from the decay of

its parent isotope, Mercury-195m (¹⁹⁵ᵐHg).[6]

In Vivo Experimental Workflow: A Logical
Framework
The following diagram illustrates a typical workflow for preclinical in vivo studies using gold

nanoparticles, from initial synthesis to data analysis.
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Logical workflow for in vivo studies of gold nanoparticles.

Cellular Interaction and Signaling
Gold nanoparticles exert their therapeutic effects through various cellular mechanisms. Upon

entering cancer cells, they can generate reactive oxygen species (ROS), leading to oxidative

stress, DNA damage, and ultimately, apoptosis (programmed cell death).[10][11]
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Simplified signaling pathway of Gold-198 nanoparticles in cancer cells.

Conclusion
Gold-198 remains a cornerstone for therapeutic radionuclide research due to its favorable

decay properties and well-established production methods. However, the emergence of

isotopes like Gold-199 and Gold-195m is expanding the utility of gold in nuclear medicine,

particularly in the realms of diagnostic imaging and theranostics. The continued development of

nanoparticle formulations and a deeper understanding of their in vivo behavior will undoubtedly

unlock new and more effective applications for these valuable research tools.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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